8-{4-[(E)-(4-Butoxyphenyl)diazenyl]phenoxy}octan-1-ol

Specification

• CAS No.: 838087-03-9
• Molecular Formula: C24H34N2O3
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 8-[4-[(4-butoxyphenyl)diazenyl]phenoxy]octan-1-ol
• Standard InChI: InChI=1S/C24H34N2O3/c1-2-3-19-28-23-14-10-21(11-15-23)25-26-22-12-16-24(17-13-22)29-20-9-7-5-4-6-8-18-27/h10-17,27H,2-9,18-20H2,1H3
• Standard InChI Key: PTOYHMBZZGVGOZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)N=NC2=CC=C(C=C2)OCCCCCCCCO

Introduction

Overview of the Compound

Chemical Name:
8-{4-[(E)-(4-Butoxyphenyl)diazenyl]phenoxy}octan-1-ol

Structure Analysis:
This compound contains the following key structural features:

• Diazenyl Group (-N=N-): Indicates the presence of an azo bond, commonly found in azo dyes and compounds with chromophoric properties.

• Butoxyphenyl Group: Suggests an aromatic ring substituted with a butoxy group (-O-(CH₂)₃CH₃), which may contribute to hydrophobic interactions.

• Phenoxy Linkage: The phenoxy group connects the aromatic system to the octanol chain, providing flexibility and potential for interaction with hydrophilic or hydrophobic environments.

• Octan-1-ol Chain: A long aliphatic chain ending in a hydroxyl group (-OH), which may impart amphiphilic properties.

Potential Applications

Although specific applications of this compound are not detailed in the search results, its structural components suggest several possible uses:

Research Directions

To fully understand the properties and potential applications of "8-{4-[(E)-(4-Butoxyphenyl)diazenyl]phenoxy}octan-1-ol," the following research areas should be explored:

• Synthesis and Characterization

  • Detailed synthesis protocols using spectroscopic techniques (e.g., NMR, IR, UV-vis) to confirm its structure.

• Stability Studies

  • Examination of thermal, chemical, and photostability due to the presence of the azo bond.

• Functional Testing

  • Evaluation of its optical properties (e.g., absorption spectra) for dye or sensor applications.

  • Testing surfactant or emulsifying efficiency in various formulations.

• Biological Assays

  • Screening for antimicrobial, antioxidant, or other bioactivities.